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Introduction

Metaflumizone is a broad-spectrum semicarbazone insecticide, classified by the Insecticide
Resistance Action Committee (IRAC) as a Group 22B insecticide.[1] Its unique mode of action,
targeting the voltage-dependent sodium channels of insects, makes it a valuable tool in
Integrated Pest Management (IPM) programs, particularly for managing resistance to other
insecticide classes.[2][3] Metaflumizone acts by blocking the sodium channels in the nervous
system, leading to "relaxed" paralysis and cessation of feeding, ultimately causing insect death.
[4][5][6] A key advantage of metaflumizone is that it does not require metabolic activation to be
effective against target pests.[1][2][3]

These application notes provide a comprehensive overview of metaflumizone's efficacy,
detailed experimental protocols for its evaluation, and its mechanism of action for researchers
and professionals in pest management and drug development.

Data Presentation
Efficacy of Metaflumizone Against Key Pests

The following table summarizes the lethal concentration (LC50) values of metaflumizone
against various key insect pests, providing a quantitative measure of its efficacy.
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] Common Bioassay
Pest Species LC50 Reference
Name Method
Leptinotarsa Colorado potato )
) Leaf-dip 0.57 - 1.31 ppm [7]
decemlineata beetle
Spodoptera o
) ) Cotton leafworm Leaf-dipping 20.41 ppm [8]
littoralis
Callosobruchus Filter paper > Indoxacarb
Cowpea beetle 9]
maculatus contact (after 6 days)

Toxicity of Metaflumizone to Non-Target Organisms

Understanding the impact on non-target species is crucial for IPM. The following table presents

the lethal dose (LD50) and lethal rate (LR50) of metaflumizone for beneficial insects.

) Common Bioassay
Organism LD50 / LR50 Reference
Name Method
Apis mellifera Honeybee Contact 1.65 p g/bee [2]
Aphidius N Standard
o Parasitic wasp 3.48 g/ha [2]
rhopalosiphi laboratory test

Signaling Pathway and Mechanism of Action

Metaflumizone's insecticidal activity stems from its ability to block voltage-gated sodium

channels in the insect's nervous system. It specifically binds to the slow-inactivated state of

these channels, preventing the influx of sodium ions that are essential for the propagation of

nerve impulses. This disruption leads to flaccid paralysis and eventual death of the insect.[7]

[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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